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Compound of Interest

Compound Name: 6-Thiofucose Pentaacetate

Cat. No.: B15293906

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for 6-
Thiofucose Pentaacetate. Due to the limited availability of a specific Safety Data Sheet (SDS)
for this compound at the time of publication, this document combines information from
suppliers, general safety protocols for acetylated thiols, and data for structurally related
compounds. Researchers should always consult the most recent supplier-provided SDS and
conduct a thorough risk assessment before handling this chemical.

Chemical and Physical Properties

While a comprehensive, experimentally verified dataset for 6-Thiofucose Pentaacetate is not
publicly available, the following table summarizes known and inferred properties.
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Property Value Source
CAS Number 1456696-03-9 Supplier Data
Molecular Formula C16H22010S Supplier Data
Molecular Weight 406.405 g/mol Supplier Data
Appearance Assumed to be a solid Inferred

Likely strong, unpleasant ) )
Odor . i General Thiol Properties
(typical of thiols)

Solubility No data available -

Potentially air and moisture
Stability sensitive; susceptible to General Thiol Properties

oxidation

Hazard Profile and Safety Precautions

Based on the safety data for similar chemical compounds from Toronto Research Chemicals
and general knowledge of thiols, 6-Thiofucose Pentaacetate should be handled as a
potentially hazardous substance.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: May cause irritation to the skin, eyes, and respiratory tract.

Stench: Thiol compounds are known for their powerful and unpleasant odors.

Air Sensitivity: The thiol group may be susceptible to oxidation when exposed to air,
especially at a higher pH.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
« Skin and Body Protection: A laboratory coat is mandatory.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the
substance is handled as a powder or if aerosols may be generated, a respirator may be
necessary.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and the integrity of the compound.

Engineering Controls:

o All work with 6-Thiofucose Pentaacetate should be conducted in a certified chemical fume
hood to minimize inhalation exposure and contain odors.

» For reactions sensitive to oxidation, the use of an inert atmosphere (e.g., argon or nitrogen)
and Schlenk line techniques is recommended.

General Handling:

» Avoid direct contact with the skin, eyes, and clothing.
e Avoid the formation of dust and aerosols.

e Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from oxidizing agents.

For long-term storage, consider flushing the container with an inert gas.
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Experimental Protocols: General Guidelines for
Handling

The following is a generalized experimental protocol for handling air-sensitive and malodorous
compounds like 6-Thiofucose Pentaacetate. This should be adapted to the specific
requirements of your experiment.

Materials:

6-Thiofucose Pentaacetate

e Dry, degassed solvents

e Schlenk glassware

¢ Inert gas supply (argon or nitrogen) with a manifold or balloon
o Syringes and needles

e Bleach solution (for decontamination)

Procedure:

o Preparation: Set up the reaction in a chemical fume hood. Ensure all glassware is clean, dry,
and free of contaminants. Assemble the Schlenk apparatus and purge with inert gas.

+ Reagent Handling: If the compound is a solid, weigh it out quickly and transfer it to the
reaction vessel under a stream of inert gas. If it is soluble, consider dissolving it in a dry,
degassed solvent in a separate Schlenk flask and transferring it via cannula or syringe.

e Reaction: Run the reaction under a positive pressure of inert gas. Use a bubbler filled with oil
or a bleach solution to monitor gas flow and trap any volatile, odorous byproducts.

o Work-up and Purification: Quench the reaction carefully, still under an inert atmosphere if the
product is expected to be air-sensitive. Extractions and other work-up procedures should be
performed in the fume hood.
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» Decontamination and Waste Disposal: Decontaminate all glassware that came into contact
with the thiol by rinsing with or soaking in a bleach solution to oxidize the thiol and neutralize
the odor. Dispose of all chemical waste according to institutional and local regulations.

Visualized Workflow: Safe Chemical Handling

The following diagram illustrates a general workflow for the safe handling of laboratory
chemicals.
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Caption: General workflow for safe laboratory chemical handling.
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 To cite this document: BenchChem. [6-Thiofucose Pentaacetate: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293906#safety-and-handling-guidelines-for-6-
thiofucose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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